Cas no 5785-16-0 (2(1H)-Pyrimidinone,6-[(phenylmethyl)amino]-)
5785-16-0 structure
Product Name:2(1H)-Pyrimidinone,6-[(phenylmethyl)amino]-
CAS No:5785-16-0
MF:C11H11N3O
MW:201.224541902542
CID:381401
PubChem ID:308512
Update Time:2025-04-19
2(1H)-Pyrimidinone,6-[(phenylmethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrimidinone,6-[(phenylmethyl)amino]-
- 4-(benzylamino)-2-pyrimidinol
- 4-(benzylamino)-pyrimidin-2-ol
- 4-Benzylamino-1H-pyrimidin-2-on
- 4-benzylamino-1H-pyrimidin-2-one
- 4-Benzylaminocytosine
- 4-Benzylamino-pyrimidin-2(1H)-one
- 4-N-Benzylcytosine
- 4-N-phenylmethylcytosine
- AC1L7D1B
- CHEMBL2063052
- N4 -benzyl-cytosine
- N4-benzylcytosine
- NSC210324
- SureCN248683
- 4-(Benzylamino)-2(1H)-pyrimidinone #
- LHOUXFCFCBCKPY-UHFFFAOYSA-N
- NSC-210324
- NSC 210324
- AKOS015917094
- 6-(benzylamino)-1H-pyrimidin-2-one
- 5785-16-0
- SCHEMBL248683
- DTXSID60308877
- BDBM50389495
-
- Inchi: 1S/C11H11N3O/c15-11-12-7-6-10(14-11)13-8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,12,13,14,15)
- InChI Key: LHOUXFCFCBCKPY-UHFFFAOYSA-N
- SMILES: O=C1N=CC=C(N1)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 201.09033
- Monoisotopic Mass: 201.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 53.5Ų
Experimental Properties
- PSA: 53.49
2(1H)-Pyrimidinone,6-[(phenylmethyl)amino]- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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